Benzo[d]isoxazole-5-sulfonic acid amide

• IUPAC Name: 1,2-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C7H6N2O3S/c8-13(10,11)6-1-2-7-5(3-6)4-9-12-7/h1-4H,(H2,8,10,11)
• InChI Key: HYSJXGOSPJYLHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)N)C=NO2
• Molecular Formula: C7H6N2O3S
• Molecular Weight: 198.20 g/mol

Description

Benzo[d]isoxazole-5-sulfonic acid amide is a chemical compound with the following structural formula: . It belongs to the isoxazole class of compounds and contains a sulfonamide functional group. The compound’s systematic name is derived from its core structure, which includes a benzo[d]isoxazole ring fused with a sulfonamide moiety.

Synthesis Analysis

The synthesis of Benzo[d]isoxazole-5-sulfonic acid amide involves the modification of the 3-ethyl-benzo[d]isoxazole core by introducing sulfonamide substituents. Researchers have designed and synthesized 26 new compounds based on this core structure. These derivatives exhibit potent binding activities with the BRD4 protein, a key regulator of gene transcription . Crystal structures of some of these compounds in complex with BRD4(1) have been characterized to understand their binding patterns.

Scientific Research Applications

Anticancer Activity

Benzoxazole derivatives are known to possess potent anticancer activity due to their ability to target a wide range of metabolic pathways and cellular processes involved in cancer pathology. .

Antifungal Applications

These compounds have shown antifungal activity comparable to standard drugs like voriconazole against organisms such as Aspergillus niger. .

Antibiotic Resistance Combatant

With the increasing antibiotic resistance, particularly in diseases like tuberculosis (MDR-TB), there is a demand for the development of new potential chemotherapy drugs. .

Mechanism of Action

Target of Action

1,2-Benzoxazole-5-sulfonamide, also known as Benzo[d]isoxazole-5-sulfonic acid amide, is a derivative of benzoxazole, a heterocyclic aromatic compound . Benzoxazole derivatives have been synthesized and evaluated for their pharmacological activities, emphasizing their interactions with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .

Mode of Action

The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets. The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions . This interaction with its targets leads to changes in the biological activity of the target cells.

Biochemical Pathways

1,2-Benzoxazole-5-sulfonamide, through its interaction with its targets, can affect various biochemical pathways. Benzoxazole derivatives have been found to exhibit a wide range of biological activities including antimicrobial, antitumor, antioxidant, antiviral, antitubercular, and anthelmintic properties, among others . These activities suggest that the compound can affect multiple biochemical pathways and their downstream effects.

Pharmacokinetics

The lipophilic nature of benzoxazoles allows hydrophobic interaction with target proteins , which could influence its bioavailability

Result of Action

The molecular and cellular effects of 1,2-Benzoxazole-5-sulfonamide’s action are dependent on its interaction with its targets and the biochemical pathways it affects. For instance, benzoxazole derivatives have been found to have potent anticancer activity , suggesting that they may induce cell death in cancer cells or inhibit their proliferation.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1,2-Benzoxazole-5-sulfonamide. For instance, the presence of the compound in various environmental matrices due to its high resistance to biodegradation may lead to long residence times in both water and soil matrices This could potentially affect the compound’s bioavailability and efficacy

Future Directions

• Drug Development : Compound 11r, a derivative of Benzo[d]isoxazole-5-sulfonic acid amide , shows promise as a lead compound for further drug development .